Cas no 27257-90-5 (TPT)

• Product Name: TPT
• CAS No: 27257-90-5
• MF: C₁₂H₉N₉
• MW: 279.260159254074
• CID: 2930632
• PubChem ID: 638716
• Update Time: 2025-04-21

TPT Chemical and Physical Properties

Names and Identifiers

• 2,4,6-tri-1H-pyrazol-1-yl-1,3,5-triazine
• 2,4,6-Tris(1H-pyrazol-1-yl)-1,3,5-triazine
• 2,4,6-tri(pyrazol-1-yl)-1,3,5-triazine
• 2,4,6-Tri(1H-pyrazol-1-yl)-1,3,5-triazine
• 2,4,6-tris(4-pyrazol-1-yl)-1,3,5-triazine
• YSWG408
• tris(pyrazol-1-yl)-s-triazine
• E74795
• 1,3,5-triazine, 2,4,6-tri-1H-pyrazol-1-yl-
• TPT
• AKOS040768836
• tris(pyrazol-1-yl)-1,3,5-triazine
• InChI=1/C12H9N9/c1-4-13-19(7-1)10-16-11(20-8-2-5-14-20)18-12(17-10)21-9-3-6-15-21/h1-9
• tris(1H-pyrazol-1-yl)-1,3,5-triazine
• 27257-90-5
• CS-0110707
• BS-45765
• MFCD28336591

• Inchi： 1S/C12H9N9/c1-4-13-19(7-1)10-16-11(20-8-2-5-14-20)18-12(17-10)21-9-3-6-15-21/h1-9H
• InChI Key： TYFDLFGIPWUEGU-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1N=C(N=C(N=1)N1C=CC=N1)N1C=CC=N1

Computed Properties

• Exact Mass: 279.09809133 g/mol
• Monoisotopic Mass: 279.09809133 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.1
• Molecular Weight: 279.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines